Cas no 1627-31-2 (4-ethyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione)

• Product Name: 4-ethyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• CAS No: 1627-31-2
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD01346683
• CID: 234461
• PubChem ID: 313451
• Update Time: 2025-04-19

4-ethyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 4-ethyl-
• 4-ethyl-2H-1,2,4-triazine-3,5-dione
• 3,5-Dioxo-4-ethyl-2,3,4,5-tetrahydro-1,2,4-triazin
• 3-Ethyl-6-aza-uracil
• 4-ethyl-2H-[1,2,4]triazine-3,5-dione
• 4-Ethyl-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin
• AC1L7NGP
• CTK0I3647
• NSC227395
• 4-ethyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• SCHEMBL16371030
• 1627-31-2
• NSC-227395
• DTXSID10310480
• 4-Ethyl-1,2,4-triazine-3,5(2H,4H)-dione
• EN300-345048

• MDL： MFCD01346683
• Inchi： 1S/C5H7N3O2/c1-2-8-4(9)3-6-7-5(8)10/h3H,2H2,1H3,(H,7,10)
• InChI Key： KQTUTBMZVOWQPV-UHFFFAOYSA-N
• SMILES： O=C1NN=CC(N1CC)=O

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.43
• Refractive Index: 1.622
• PSA: 61.77
• LogP: -1.04850